Cas no 779310-32-6 ([1-(nitromethyl)cyclobutyl]acetic Acid)

• Product Name: [1-(nitromethyl)cyclobutyl]acetic Acid
• CAS No: 779310-32-6
• Molecular Formula: C₇H₁₁NO₄
• Molecular Weight: 173.166542291641
• CID: 1789850
• PubChem ID: 21923168

[1-(nitromethyl)cyclobutyl]acetic Acid Properties

Names and Identifiers

• [1-(Nitromethyl)cyclobutyl]acetic acid
• 2-(1-(NITROMETHYL)CYCLOBUTYL)ACETIC ACID
• 2-[1-(nitromethyl)cyclobutyl]acetic acid
• 779310-32-6

• InChIKey： IFEMRZJJEOFMAX-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H11NO4/c9-6(10)4-7(2-1-3-7)5-8(11)12/h1-5H2,(H,9,10)
• SMILES： C1CC(C1)(CC(=O)O)C[N+](=O)[O-]

Computed Properties

• Exact Mass: 173.06880783g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 173.06880783g/mol
• Heavy Atom Count: 12
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Nitro fatty acids